Cas no 221700-19-2 (2-(3,5-diiodophenyl)acetic acid)

2-(3,5-Diiodophenyl)acetic acid is a halogenated aromatic compound featuring two iodine substituents at the 3- and 5-positions of the phenyl ring, attached to an acetic acid functional group. This structure imparts unique reactivity and utility in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The presence of iodine atoms enhances its versatility in further functionalization via metal-catalyzed transformations. Its crystalline form ensures stability and ease of handling. The compound is valued for its role in developing iodine-containing intermediates, offering precise control in molecular design. Suitable for research and industrial applications, it is typically handled under standard laboratory conditions.

2-(3,5-diiodophenyl)acetic acid structure

221700-19-2 structure

Product Name:2-(3,5-diiodophenyl)acetic acid

CAS No:221700-19-2

MF:C₈H₆I₂O₂

MW:387.940987110138

MDL:MFCD11521294

CID:2663329

PubChem ID:15528223

Update Time:2025-06-07

2-(3,5-diiodophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-diiodophenyl)acetic acid
- Z1269132492
- 3,5-DiiodobenzeneAceticAcid
- 2-(3,5-DIIODOPHENYL)ACETICACID
- EN300-262214
- (3,5-DIIODOPHENYL)ACETIC ACID
- 221700-19-2
- AB64269
- AKOS033905290
- WIA70019
- MDL： MFCD11521294
- Inchi： 1S/C8H6I2O2/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H,11,12)
- InChI Key： HVPNBWJLLIWHGE-UHFFFAOYSA-N
- SMILES： IC1C=C(C=C(C=1)CC(=O)O)I

Computed Properties

Exact Mass: 387.84572Da
Monoisotopic Mass: 387.84572Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3Å²

2-(3,5-diiodophenyl)acetic acid Pricemore >>

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